![molecular formula C21H16ClFN4O2 B2802190 2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(4-fluoro-2-methylphenyl)acetamide CAS No. 941876-97-7](/img/structure/B2802190.png)
2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(4-fluoro-2-methylphenyl)acetamide
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Description
2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(4-fluoro-2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C21H16ClFN4O2 and its molecular weight is 410.83. The purity is usually 95%.
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Scientific Research Applications
Nonlinear Optical Properties
A study investigated the nonlinear optical properties of organic crystals closely related to the compound , focusing on their potential as good candidates for photonic devices like optical switches, modulators, and in optical energy applications. This research used a new approach combining supermolecule treatment with an interactive electrostatic system, considering neighboring molecules' atoms as point charges. The findings suggest that such compounds exhibit promising linear and nonlinear optical behavior, making them suitable for advanced photonic applications (Castro et al., 2017).
Crystal Structures and Hydrogen Bonding
Another study focused on the crystal structures of C,N-disubstituted acetamides, highlighting the role of hydrogen bonds and other molecular interactions in forming complex sheet structures. This research provides insights into how such compounds can be engineered at the molecular level to achieve desired physical and chemical properties, which is crucial for developing new materials and drugs (Narayana et al., 2016).
Coordination Chemistry and Antioxidant Activity
Research on pyrazole-acetamide derivatives explored their coordination with Co(II) and Cu(II) ions, leading to novel coordination complexes. These complexes were characterized by various spectroscopic techniques and exhibited significant antioxidant activity. The study highlights the compound's versatility in forming coordination complexes with potential biological applications (Chkirate et al., 2019).
Properties
IUPAC Name |
2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(4-fluoro-2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16ClFN4O2/c1-13-10-16(23)6-7-17(13)24-20(28)12-26-8-9-27-19(21(26)29)11-18(25-27)14-2-4-15(22)5-3-14/h2-11H,12H2,1H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWUZOZMZPGJWHO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)F)NC(=O)CN2C=CN3C(=CC(=N3)C4=CC=C(C=C4)Cl)C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16ClFN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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